3-(1,3-dioxolan-2-yl)-N,N-dimethylcyclobutan-1-amine hydrochloride
Overview
Description
3-(1,3-dioxolan-2-yl)-N,N-dimethylcyclobutan-1-amine hydrochloride (also known as 3-DMCBHCl) is a small molecule that has been studied extensively in recent years due to its potential applications in scientific research. It is an organic compound with a unique structure that has been found to have a wide range of properties and applications. In
Mechanism of Action
The mechanism of action of 3-DMCBHCl is not yet fully understood. However, it is believed that the compound binds to the active site of enzymes, blocking or altering their activity. It is also thought that 3-DMCBHCl may interact with proteins, altering their structure and function. Additionally, the compound has been found to interact with DNA, suggesting that it may be involved in gene regulation.
Biochemical and Physiological Effects
3-DMCBHCl has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that the compound can inhibit the activity of certain enzymes, such as cytochrome P450 and proteases. Additionally, 3-DMCBHCl has been found to inhibit the growth of certain types of cancer cells, suggesting that it may have potential applications in cancer therapy. Finally, the compound has been found to have anti-inflammatory and antioxidant properties, suggesting that it may have potential applications in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
The use of 3-DMCBHCl in laboratory experiments has a number of advantages. It is a relatively inexpensive compound, and is easily synthesized. Additionally, the compound is stable, and does not degrade over time. However, there are some limitations to the use of 3-DMCBHCl in laboratory experiments. For example, the compound has a low solubility in water and other solvents, making it difficult to use in certain types of experiments. Additionally, the compound has a low affinity for certain proteins, making it difficult to use in binding assays.
Future Directions
The potential applications of 3-DMCBHCl are still being explored. Future research could focus on the compound's potential as an enzyme inhibitor, as well as its potential applications in cancer therapy and the treatment of inflammatory diseases. Additionally, further research could focus on the compound's interactions with proteins and DNA, as well as its potential as a reagent in organic synthesis and a catalyst in chemical reactions. Finally, further research could focus on the development of new methods for synthesizing 3-DMCBHCl, as well as the development of new methods for using the compound in laboratory experiments.
Synthesis Methods
3-DMCBHCl can be synthesized through a variety of methods, including the condensation reaction of 1,3-dioxolan-2-ylmethyl chloride and dimethylcyclobutan-1-amine hydrochloride. This reaction produces a cyclic amine intermediate which is then hydrolyzed to form the desired product. Other methods such as the reaction of dimethylcyclobutan-1-amine hydrochloride with 1,3-dioxolan-2-ylmethyl chloride in the presence of a base, or the reaction of 1,3-dioxolan-2-ylmethyl chloride and dimethylcyclobutan-1-amine hydrochloride in the presence of an acid, can also be used to synthesize 3-DMCBHCl.
Scientific Research Applications
3-DMCBHCl has been found to have a number of potential applications in scientific research. It has been used as a substrate in enzymatic assays, as well as a ligand in binding assays. It has also been used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a stabilizer for proteins. Additionally, 3-DMCBHCl has been used to study the structure and function of proteins, and has been found to be an effective inhibitor of certain enzyme pathways.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1,3-dioxolan-2-yl)-N,N-dimethylcyclobutan-1-amine hydrochloride involves the reaction of 1,3-dioxolane with N,N-dimethylcyclobutan-1-amine in the presence of hydrochloric acid to yield the desired product.", "Starting Materials": [ "1,3-dioxolane", "N,N-dimethylcyclobutan-1-amine", "Hydrochloric acid" ], "Reaction": [ "Add 1,3-dioxolane to a reaction flask", "Add N,N-dimethylcyclobutan-1-amine to the reaction flask", "Add hydrochloric acid to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with cold water and dry under vacuum", "Recrystallize the solid from a suitable solvent to obtain the final product" ] } | |
CAS RN |
2742653-93-4 |
Molecular Formula |
C9H18ClNO2 |
Molecular Weight |
207.7 |
Purity |
95 |
Origin of Product |
United States |
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